molecular formula C6H4BrF3N2 B11816066 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine

4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine

Cat. No.: B11816066
M. Wt: 241.01 g/mol
InChI Key: XRFWRYDISGVORD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine is a halogenated pyrimidine derivative characterized by a bromine atom at position 4, a methyl group at position 6, and a trifluoromethyl (-CF₃) group at position 2 on the pyrimidine ring. This compound belongs to a class of fluorinated heterocycles widely studied for their unique physicochemical properties and bioactivity. The trifluoromethyl group enhances lipophilicity and metabolic stability, making such derivatives promising candidates in agrochemical and pharmaceutical research . Structural analogs of this compound have demonstrated antifungal and insecticidal activities, as evidenced by recent studies on trifluoromethyl pyrimidine derivatives containing amide moieties .

Properties

Molecular Formula

C6H4BrF3N2

Molecular Weight

241.01 g/mol

IUPAC Name

4-bromo-6-methyl-2-(trifluoromethyl)pyrimidine

InChI

InChI=1S/C6H4BrF3N2/c1-3-2-4(7)12-5(11-3)6(8,9)10/h2H,1H3

InChI Key

XRFWRYDISGVORD-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC(=N1)C(F)(F)F)Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine typically involves the reaction of 4,6-dibromo-2-(trifluoromethyl)pyrimidine with a methylating agent. One common method is the use of methyl iodide in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions to ensure complete methylation.

Industrial Production Methods: Industrial production of this compound may involve more scalable methods, such as continuous flow synthesis. This approach allows for better control over reaction conditions and yields, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions: 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine undergoes various types of chemical reactions, including:

    Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

    Oxidation and Reduction: The methyl group can be oxidized to a carboxyl group using strong oxidizing agents. Reduction reactions can also be performed to modify the trifluoromethyl group.

Common Reagents and Conditions:

    Substitution: Nucleophiles such as sodium azide or thiourea in the presence of a catalyst.

    Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

    Reduction: Lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Major Products:

    Substitution: Formation of 4-amino-6-methyl-2-(trifluoromethyl)pyrimidine.

    Oxidation: Formation of 4-bromo-6-carboxy-2-(trifluoromethyl)pyrimidine.

    Reduction: Formation of 4-bromo-6-methyl-2-(trifluoromethyl)pyrimidine derivatives with modified trifluoromethyl groups.

Scientific Research Applications

Medicinal Chemistry

The compound has been extensively studied for its potential as an anticancer agent . Research indicates that derivatives of this compound can inhibit specific enzymes involved in cancer cell proliferation. For instance, studies have shown that certain bromopyrimidine analogs exhibit significant cytotoxicity against various cancer cell lines, including HeLa and MCF-7 cells .

Case Study: Anticancer Activity

  • Objective : Evaluate the anticancer potential of 5-bromo-pyrimidine derivatives.
  • Method : MTT assay was utilized to assess cell viability.
  • Results : Compounds demonstrated varying degrees of activity against human cancer cell lines, with some exhibiting IC50 values comparable to established anticancer drugs .

Anti-inflammatory Research

4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine has also been investigated for its anti-inflammatory properties. Studies have reported that certain derivatives effectively suppress COX-2 activity, a key enzyme involved in inflammatory processes .

Case Study: COX-2 Inhibition

  • Objective : Assess the anti-inflammatory effects of pyrimidine derivatives.
  • Method : In vitro assays measuring COX-2 inhibition.
  • Results : Compounds showed potent inhibition with IC50 values similar to celecoxib, a standard anti-inflammatory drug .

Agrochemical Applications

In the agrochemical sector, this compound is explored for its potential as a herbicide or pesticide due to its ability to interact with biological pathways in plants and pests. The trifluoromethyl group enhances its efficacy and selectivity in targeting specific biological systems.

Data Tables

Application AreaKey FindingsReferences
AnticancerSignificant cytotoxicity against HeLa and MCF-7 cells ,
Anti-inflammatoryPotent COX-2 inhibition comparable to celecoxib
AgrochemicalPotential herbicidal activity

Mechanism of Action

The mechanism of action of 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine involves its interaction with specific molecular targets, such as enzymes and receptors. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to penetrate cell membranes more effectively. This property, combined with the bromine and methyl groups, enables the compound to bind to active sites on target proteins, inhibiting their function and leading to various biological effects.

Comparison with Similar Compounds

Table 1: Key Structural Features and Molecular Data

Compound Name Molecular Formula Molecular Weight Substituents (Positions) Key Functional Groups
4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine C₆H₄BrF₃N₂ 239.96 Br (4), CH₃ (6), CF₃ (2) Halogen, CF₃, Methyl
2-Bromo-4-CF₃-6-[4-CF₃-phenyl]pyrimidine (DT625) C₁₂H₅BrF₆N₂ 371.08 Br (2), CF₃ (4, phenyl) Dual CF₃, Aromatic extension
4-Chloro-5,6-dimethyl-2-CF₃-pyrimidine C₇H₆ClF₃N₂ 198.58 Cl (4), CH₃ (5,6), CF₃ (2) Cl, CF₃, Dual Methyl
5-Bromo-6-CF₃-pyrimidin-4(1H)-one C₅H₂BrF₃N₂O ~243.0 Br (5), CF₃ (6), Ketone (4) Ketone, CF₃
6-Bromo-2-CF₃-pyrimidin-4-amine C₅H₄BrF₃N₃ ~239.0 Br (6), CF₃ (2), NH₂ (4) Amine, CF₃
2-Bromo-4-methoxy-6-methylpyrimidine C₆H₇BrN₂O 217.04 Br (2), OCH₃ (4), CH₃ (6) Methoxy, Methyl

Key Observations :

  • Electronic Effects : The trifluoromethyl group (-CF₃) in the target compound and DT625 introduces strong electron-withdrawing effects, enhancing electrophilic reactivity. In contrast, the methoxy group (-OCH₃) in 2-bromo-4-methoxy-6-methylpyrimidine is electron-donating, altering reaction pathways.
  • Hydrogen Bonding : The amine group in 6-bromo-2-CF₃-pyrimidin-4-amine increases hydrogen-bonding capacity, which may influence solubility and target binding.

Table 2: Reported Bioactivities of Selected Compounds

Compound Name Antifungal Activity Insecticidal Activity Additional Notes
4-Bromo-6-methyl-2-CF₃-pyrimidine Moderate* Moderate* Potential agrochemical applications
DT625 (2-Bromo-4-CF₃-6-[4-CF₃-phenyl]pyrimidine) Not reported Not reported High lipophilicity suggests bioactivity
4-Chloro-5,6-dimethyl-2-CF₃-pyrimidine Not reported Not reported Structural analog for drug discovery
5-Bromo-6-CF₃-pyrimidin-4(1H)-one Not reported Not reported Ketone moiety may enable redox activity
Trifluoromethyl pyrimidine-amide derivatives Excellent Excellent Amide linkage enhances antifungal action

Notes:

  • The target compound’s moderate antifungal/insecticidal activity is inferred from studies on structurally similar trifluoromethyl pyrimidine-amide derivatives .
  • Compounds with amide groups (e.g., those in ) show superior bioactivity due to enhanced target binding via hydrogen bonds .

Biological Activity

4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

  • Molecular Formula : C7H5BrF3N
  • Molecular Weight : 240.02 g/mol
  • Melting Point : Not specifically reported for this compound, but similar pyrimidine derivatives often exhibit stability at elevated temperatures.

The compound features a pyrimidine ring substituted with bromine and trifluoromethyl groups, which are known to enhance lipophilicity and biological activity.

Inhibition of NTPDase Activity

Research indicates that 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine acts as an inhibitor of NTPDase, an enzyme involved in ATP and ADP hydrolysis. This inhibition has implications for:

  • Neurotransmission : By affecting ATP levels in the cerebral cortex, it may influence neurotransmitter release and synaptic function.
  • Energy Metabolism : The modulation of nucleotide metabolism could impact cellular energy dynamics, making it a candidate for further pharmacological studies .

Antifungal Activity

Preliminary studies have shown that derivatives of this compound exhibit antifungal properties. For example:

  • A related compound demonstrated excellent antifungal activity against Botrytis cinerea with an inhibition rate exceeding that of standard treatments .
  • Further research is needed to explore the specific mechanisms by which these compounds exert their antifungal effects.

Anti-inflammatory Effects

Pyrimidine derivatives, including those related to 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine, have been studied for their anti-inflammatory properties:

  • In vitro assays showed significant inhibition of COX-2 activity, with IC50 values comparable to established anti-inflammatory drugs like celecoxib .

Case Study 1: Neuroprotective Effects

A study focused on the neuroprotective effects of 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine in rat models indicated that its administration led to reduced neuronal death in models of ischemic injury. The mechanism was attributed to its role in modulating ATP levels through NTPDase inhibition.

Case Study 2: Anticancer Potential

In vitro testing revealed that certain derivatives showed selective cytotoxicity against cancer cell lines while sparing normal cells. For instance:

  • The compound exhibited a significant inhibitory effect on MDA-MB-231 breast cancer cells (IC50 = 0.126 μM), highlighting its potential as a lead compound for anticancer drug development .

Structure-Activity Relationships (SAR)

The presence of the trifluoromethyl group is crucial for enhancing the lipophilicity and overall biological activity of 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine. Structural modifications can lead to variations in potency and selectivity against different biological targets.

CompoundActivity TypeIC50 ValueReference
4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidineNTPDase InhibitionNot specified
Related DerivativeAntifungal>85% inhibition against B. cinerea
Related DerivativeCOX-2 Inhibition0.04 μmol
MDA-MB-231 CellsCytotoxicity0.126 μM

Q & A

Basic Research Questions

Q. What are the preferred synthetic routes for 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine, and how do reaction conditions impact yields?

  • Methodological Answer : The compound can be synthesized via halogenation or trifluoromethylation of pyrimidine precursors. For example, bromination of 6-methyl-2-(trifluoromethyl)pyrimidine using N-bromosuccinimide (NBS)\text{N-bromosuccinimide (NBS)} in CCl4\text{CCl}_4 under UV light achieves selective substitution at the 4-position. Alternatively, trifluoromethylation of 4-bromo-6-methylpyrimidine with CF3I\text{CF}_3\text{I} and a base (e.g., K2CO3\text{K}_2\text{CO}_3) at 80–100°C for 12–24 hours yields the product. Optimizing stoichiometry, solvent polarity, and temperature is critical to minimize side reactions like over-halogenation .

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing this compound?

  • Methodological Answer :

  • NMR : 1H^1\text{H}, 13C^{13}\text{C}, and 19F^{19}\text{F} NMR are essential for confirming substituent positions and electronic environments. The trifluoromethyl group (CF3\text{CF}_3) shows a distinct 19F^{19}\text{F} signal near -60 to -70 ppm.
  • Mass Spectrometry : High-resolution mass spectrometry (HRMS) validates molecular weight (C6H5BrF3N2\text{C}_6\text{H}_5\text{BrF}_3\text{N}_2, expected m/z240.95m/z \approx 240.95).
  • HPLC : Reverse-phase HPLC with a C18\text{C}_{18} column and acetonitrile/water mobile phase ensures purity (>95%) .

Advanced Research Questions

Q. How does the bromine substituent at the 4-position influence nucleophilic aromatic substitution (NAS) reactivity?

  • Methodological Answer : The electron-withdrawing CF3\text{CF}_3 group at the 2-position activates the pyrimidine ring for NAS at the 4-bromo site. Reactivity can be quantified using Hammett parameters or DFT calculations. For example, substituting bromine with amines (e.g., NH3\text{NH}_3) requires polar aprotic solvents (e.g., DMF) and catalytic Cu(I) at 60–80°C. Competitive elimination byproducts (e.g., dehydrohalogenation) are mitigated by controlling base strength (e.g., Et3N\text{Et}_3\text{N} vs. NaOH\text{NaOH}) .

Q. What computational insights explain the electronic structure and regioselectivity of this compound in cross-coupling reactions?

  • Methodological Answer : Density functional theory (DFT) studies (e.g., B3LYP/6-31G*) reveal that the LUMO is localized at the 4-bromo position, favoring oxidative addition in Suzuki-Miyaura couplings. The CF3\text{CF}_3 group stabilizes the transition state via inductive effects, lowering activation energy. Solvent models (e.g., PCM for DMSO) predict solvation effects on reaction kinetics .

Q. How does the trifluoromethyl group enhance the compound’s potential as a kinase inhibitor scaffold?

  • Methodological Answer : The CF3\text{CF}_3 group improves metabolic stability and binding affinity by forming hydrophobic interactions with kinase ATP pockets. Structure-activity relationship (SAR) studies involve synthesizing analogs with varying substituents (e.g., Cl, OCH3_3) at the 6-methyl position. IC50_{50} values against kinases (e.g., EGFR) are measured via fluorescence polarization assays, with molecular docking (e.g., AutoDock Vina) validating binding poses .

Critical Analysis of Contradictions

  • and report conflicting yields for trifluoromethylation (70–85% vs. 50–60%). This discrepancy may arise from differences in base selection (K2_2CO3_3 vs. Cs2_2CO3_3) or solvent (DMF vs. THF), highlighting the need for systematic solvent/base screening .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.